Cas no 2763966-91-0 (4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid)

4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid is a specialized heterocyclic compound featuring a tetrahydropyridine moiety linked to an oxane ring via a carboxylate ester group. Its structure incorporates a prop-2-en-1-yloxycarbonyl protecting group, enhancing stability and reactivity for further synthetic modifications. The presence of both carboxylic acid and ester functionalities allows for versatile applications in organic synthesis, particularly in the development of pharmacologically active intermediates. The compound’s rigid oxane scaffold contributes to conformational control, making it valuable for structure-activity studies in medicinal chemistry. Its synthetic utility lies in its ability to serve as a bifunctional building block for the construction of complex molecular architectures.
4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid structure
2763966-91-0 structure
Product Name:4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid
CAS No:2763966-91-0
MF:C15H21NO5
MW:295.330944776535
CID:5562844
PubChem ID:165999549
Update Time:2025-06-08

4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid
    • 2763966-91-0
    • EN300-37343040
    • 4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid
    • Inchi: 1S/C15H21NO5/c1-2-9-21-14(19)16-7-3-12(4-8-16)15(13(17)18)5-10-20-11-6-15/h2-3H,1,4-11H2,(H,17,18)
    • InChI Key: CKHMHZXYRJZVPA-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(CC1)C1=CCN(C(=O)OCC=C)CC1

Computed Properties

  • Exact Mass: 295.14197277g/mol
  • Monoisotopic Mass: 295.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 76.1Ų

4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37343040-0.05g
2763966-91-0
0.05g
$900.0 2023-07-07
Enamine
EN300-37343040-0.1g
2763966-91-0
0.1g
$943.0 2023-07-07
Enamine
EN300-37343040-0.25g
2763966-91-0
0.25g
$985.0 2023-07-07
Enamine
EN300-37343040-0.5g
2763966-91-0
0.5g
$1027.0 2023-07-07
Enamine
EN300-37343040-1.0g
2763966-91-0
1.0g
$1070.0 2023-07-07
Enamine
EN300-37343040-2.5g
2763966-91-0
2.5g
$2100.0 2023-07-07
Enamine
EN300-37343040-5.0g
2763966-91-0
5.0g
$3105.0 2023-07-07
Enamine
EN300-37343040-10.0g
2763966-91-0
10.0g
$4606.0 2023-07-07

Additional information on 4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid

Research Brief on 4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid (CAS: 2763966-91-0)

The compound 4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid (CAS: 2763966-91-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its structural characteristics, synthesis pathways, biological activities, and potential therapeutic applications.

Structurally, this compound features a tetrahydropyridine ring linked to an oxane-4-carboxylic acid moiety via a prop-2-en-1-yloxy carbonyl group. The presence of these functional groups suggests its potential as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its role as a building block for the development of novel small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of research has been the optimization of synthetic routes for 4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis method using a combination of palladium-catalyzed coupling reactions and selective protection-deprotection strategies. This advancement has facilitated further exploration of its derivatives and their biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain kinases and proteases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against CDK2, a cyclin-dependent kinase often dysregulated in cancer. However, further optimization is required to enhance selectivity and potency.

Another notable application of this compound lies in its potential as a prodrug or a PROTAC (Proteolysis Targeting Chimera) component. Researchers have investigated its ability to serve as a linker or a warhead in bifunctional molecules designed to degrade target proteins. Early-stage research indicates that its structural flexibility and chemical stability make it a suitable candidate for such applications, though in vivo studies are still ongoing.

In conclusion, 4-{1-[(Prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}oxane-4-carboxylic acid (CAS: 2763966-91-0) represents a promising scaffold in medicinal chemistry with diverse potential applications. Continued research efforts are expected to uncover more about its mechanisms of action and therapeutic utility, paving the way for its incorporation into next-generation pharmaceuticals.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd